Benzenepropanal, beta-methyl-3-(1-methylethenyl)-

• CAS RN: 125109-84-4
• Molecular Formula: C13H16O
• Molecular Weight: 188.26 g/mol
• IUPAC Name: 3-(3-prop-1-en-2-ylphenyl)butanal
• InChI: InChI=1S/C13H16O/c1-10(2)12-5-4-6-13(9-12)11(3)7-8-14/h4-6,8-9,11H,1,7H2,2-3H3
• InChI Key: YYANKIXCOSAFMF-UHFFFAOYSA-N
• Canonical SMILES: CC(CC=O)C1=CC(=CC=C1)C(=C)C

Description

Benzenepropanal, beta-methyl-3-(1-methylethenyl)- is a useful research compound. Its molecular formula is C13H16O and its molecular weight is 188.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

m-Diisopropenylbenzene (237 g), 0.2 g butylated hydroxytoluene, 0.1 g NaHCO3, 0.0918 g RhHCO(PPh3)3 and 20 g triphenylphosphine were heated under a pressure of 250 psi hydrogen and 250 psi carbon monoxide at 110° C. for five hours and then at 140° C. for six hours. The crude reaction product was distilled to give 215 g of a liquid which analyzed as 49.4% starting material, 40.8% lb, 1.9% 2-(3-propen-ylphenyl)-2-methylpropanal and 4.9% 1,3-di-(1-formylpropan-2-yl)benzene. The constituents were readily separated by fractional distillation to give pure lb, b.p 98° C./0.1 mm Hg. The starting material may be recycled to give further product in an overall yield of 71.0% lb. IR and NMR spectra were compatible with the assigned structure. Odor: ozone, stemmy-green floral, melon. Odor value: 35,514; Odor threshold value: 0.7 ng/L.